4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole

• IUPAC Name: 4-methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole
• InChI: InChI=1S/C11H19N3S/c1-9(2)13-4-6-14(7-5-13)11-12-10(3)8-15-11/h8-9H,4-7H2,1-3H3
• InChI Key: GGSRHKHJTQWKOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCN(CC2)C(C)C
• Molecular Formula: C11H19N3S
• Molecular Weight: 225.36 g/mol

Description

4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole, also known as MPTP, is a heterocyclic compound that has been widely studied in scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole is metabolized in the brain to form a toxic compound called MPP+, which selectively destroys dopaminergic neurons in the substantia nigra. This results in a decrease in dopamine levels and the development of Parkinson's disease-like symptoms. The mechanism of action of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole has been extensively studied in animal models, and it has provided valuable insights into the pathophysiology of Parkinson's disease.
Biochemical and Physiological Effects:
4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole has been shown to have a range of biochemical and physiological effects, particularly in the brain. It has been shown to induce oxidative stress, mitochondrial dysfunction, and inflammation, all of which contribute to the development of Parkinson's disease-like symptoms. 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole has also been shown to affect other neurotransmitter systems, such as the cholinergic and serotonergic systems.

Advantages and Limitations for Lab Experiments

4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole has several advantages for lab experiments, particularly in the study of Parkinson's disease. It is a well-established model for inducing Parkinson's disease-like symptoms in animal models, and it has been extensively studied in this context. However, there are also limitations to the use of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole, such as the fact that it only induces a subset of Parkinson's disease-like symptoms and may not fully recapitulate the complexity of the disease.

Future Directions

There are several future directions for the study of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole and its potential therapeutic applications. One area of research is the development of new treatments for Parkinson's disease based on the underlying mechanisms of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole-induced neurodegeneration. Another area of research is the use of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole as a tool for studying other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Additionally, there is ongoing research into the optimization of the synthesis method for 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole to improve its yield and purity.
Conclusion:
In conclusion, 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole is a heterocyclic compound that has been extensively studied in scientific research due to its potential therapeutic applications and unique chemical structure. It has been shown to induce Parkinson's disease-like symptoms in animal models, providing valuable insights into the underlying mechanisms of the disease. While there are limitations to the use of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole, it remains a valuable tool for studying neurodegenerative diseases and developing new treatments for these conditions.

Synthesis Methods

4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole can be synthesized through a multistep process involving the reaction of various chemicals, including 2-bromo-4-methylthiazole, 1,4-diazabicyclo[2.2.2]octane, and 2-propanol. The synthesis method has been optimized over the years to improve the yield and purity of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole.

Scientific Research Applications

4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole has been extensively studied in scientific research due to its potential therapeutic applications, particularly in the field of neurology. One of the most notable applications of 4-Methyl-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole is its ability to induce Parkinson's disease-like symptoms in animal models. This has allowed researchers to study the underlying mechanisms of Parkinson's disease and develop new treatments for the condition.